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Compound of Interest

4-Acetoxy-3-methoxycinnamic
Compound Name: '
acid

Cat. No. B1236988

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and a
detailed protocol for the synthesis of 4-Acetoxy-3-methoxycinnamic acid. The information is
intended to support researchers and professionals in the fields of medicinal chemistry,
pharmacology, and drug development.

Chemical Structure and Properties

4-Acetoxy-3-methoxycinnamic acid, also known as acetylferulic acid, is a derivative of ferulic
acid, a naturally occurring phenolic compound. The introduction of an acetyl group to the
hydroxyl moiety of ferulic acid modifies its physicochemical properties, which can influence its
biological activity and potential therapeutic applications.

The chemical structure of 4-Acetoxy-3-methoxycinnamic acid is presented below:

IUPAC Name: (2E)-3-[4-(acetyloxy)-3-methoxyphenyl]prop-2-enoic acid CAS Number: 2596-
47-6 Molecular Formula: C12H1205 Molecular Weight: 236.22 g/mol

Synthesis of 4-Acetoxy-3-methoxycinnamic Acid
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The primary method for the synthesis of 4-Acetoxy-3-methoxycinnamic acid is through the
acetylation of its precursor, ferulic acid (4-hydroxy-3-methoxycinnamic acid). This reaction
typically involves the use of acetic anhydride as the acetylating agent.

Quantitative Data for Synthesis

The following table summarizes the quantitative data for a reported synthesis of 4-Acetoxy-3-
methoxycinnamic acid from ferulic acid[1].

Parameter Value

Starting Material Ferulic Acid

Reactants Acetic Anhydride, Sodium Hydroxide
Product 4-Acetoxy-3-methoxycinnamic acid
Yield 71.4%][1]

Melting Point 195-199 °CJ[1]

Purity 98+%

Appearance Colorless flaky crystal[1]

Experimental Protocol: Acetylation of Ferulic Acid

This protocol is adapted from a documented synthesis of 4-Acetoxy-3-methoxycinnamic
acid[1].

Materials:

Ferulic acid (1.9421 g, 0.01000 mol)

Sodium hydroxide (NaOH) (1.9073 g, 0.04578 mol)

Acetic anhydride (1.2 mL, 1.2790 g, 0.01253 mol)

Dilute sulfuric acid

Anhydrous ethanol
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« Distilled water

Procedure:

e Prepare a solution of sodium hydroxide in water and cool to 10 °C.

 Dissolve ferulic acid in the cooled NaOH solution.

 To this solution, add acetic anhydride (1.2 mL) and stir for 10 minutes at 20 °C.
» Continue stirring for an additional 20 minutes at room temperature.

o Adjust the pH of the solution to 4-5 using dilute sulfuric acid, which will result in the formation

of a white precipitate.
« Filter the white precipitate and wash it thoroughly with water.

o Recrystallize the crude product from anhydrous ethanol to obtain colorless, flaky crystals of
4-Acetoxy-3-methoxycinnamic acid.

e Dry the final product under vacuum.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 4-Acetoxy-3-
methoxycinnamic acid.
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Caption: Experimental workflow for the synthesis of 4-Acetoxy-3-methoxycinnamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

 To cite this document: BenchChem. [A Technical Guide to 4-Acetoxy-3-methoxycinnamic
Acid: Chemical Structure and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236988#4-acetoxy-3-methoxycinnamic-acid-
chemical-structure-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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